Cas no 958708-74-2 (2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 958708-74-2
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6332445
• PubChem ID: 2160312
• Update Time: 2025-10-29

2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide
• SMR000015920
• EU-0054532
• SR-01000547092
• 2-(4-chlorophenoxy)-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• AKOS024583995
• MLS000101036
• AB00157606-05
• F0561-0315
• CHEMBL1709792
• 958708-74-2
• HMS2250J05
• Oprea1_756244
• 2-(4-chlorophenoxy)-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]acetamide
• SR-01000547092-1
• 2-(4-chlorophenoxy)-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide

• Inchi： 1S/C20H18ClN3O3S/c1-13-4-2-3-5-18(13)24-20(16-11-28(26)12-17(16)23-24)22-19(25)10-27-15-8-6-14(21)7-9-15/h2-9H,10-12H2,1H3,(H,22,25)
• InChI Key： ZELUQXVZGYQKCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=C2CS(CC2=NN1C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide

Recent Advances in the Study of 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide (CAS: 958708-74-2)

The compound 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide (CAS: 958708-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, recent research has shown that 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide can effectively modulate the activity of key kinases involved in cell proliferation and apoptosis. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting cancer and chronic inflammatory diseases.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific protein domains, thereby disrupting signal transduction pathways. Molecular docking studies have provided insights into the binding affinity and selectivity of 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide, highlighting its potential as a selective inhibitor. These computational analyses are complemented by experimental data, which collectively support the compound's therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide. Current research is focused on addressing issues related to bioavailability, metabolic stability, and toxicity. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 2-(4-chlorophenoxy)-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylacetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future studies will likely focus on preclinical validation and the exploration of its therapeutic potential in vivo.